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Introduction
UCM05 is a potent inhibitor of fatty acid synthase (FASN), an enzyme overexpressed in many

cancer types and implicated in tumor cell growth and survival.[1][2][3] By targeting FASN,

UCM05 has demonstrated significant anti-cancer activity, particularly in human breast cancer

cell lines.[1][2][3] It has been shown to suppress cancer cell growth, reduce the cleavage of

poly(ADP-ribose) polymerase (PARP), and decrease the phosphorylation of key signaling

proteins such as HER2, Akt, and ERK1/2.[2][3] This document provides detailed information on

the solubility of UCM05 in commonly used laboratory solvents, DMSO and ethanol, and offers

protocols for its application in cell culture experiments.

Solubility of UCM05
UCM05 is supplied as a crystalline solid and is soluble in organic solvents such as ethanol,

DMSO, and dimethyl formamide.[1] It is sparingly soluble in aqueous buffers.[1] For cell culture

applications, it is recommended to prepare a concentrated stock solution in an appropriate

organic solvent and then dilute it to the final working concentration in the culture medium.

Table 1: Quantitative Solubility Data for UCM05
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Solvent Solubility (mg/mL) Molar Equivalent (mM)¹

Ethanol ~12 ~25.8

DMSO ~5 ~10.8

Ethanol:PBS (pH 7.2) (1:40) ~0.02 ~0.043

¹ Molar equivalent calculated based on a molecular weight of 464.4 g/mol for UCM05.

Experimental Protocols
Preparation of UCM05 Stock Solutions
Objective: To prepare concentrated stock solutions of UCM05 in DMSO or ethanol for long-term

storage and subsequent use in cell culture.

Materials:

UCM05 powder

Anhydrous DMSO

200 proof (100%) Ethanol

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Protocol for 10 mM UCM05 Stock Solution in DMSO:

Weighing: Accurately weigh out 4.64 mg of UCM05 powder and place it in a sterile vial.

Solubilization: Add 1 mL of anhydrous DMSO to the vial.

Dissolving: Vortex the solution thoroughly until the UCM05 is completely dissolved. Gentle

warming may be applied if necessary.
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Sterilization: While not always necessary for DMSO stocks, if required, sterile filter the

solution using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term stability. UCM05 is

stable for at least 4 years when stored at -20°C as a crystalline solid.[1]

Protocol for 20 mM UCM05 Stock Solution in Ethanol:

Weighing: Accurately weigh out 9.29 mg of UCM05 powder and place it in a sterile vial.

Solubilization: Add 1 mL of 100% ethanol to the vial.

Dissolving: Vortex the solution thoroughly until the UCM05 is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes. Store at -20°C.

Preparation of Working Solutions for Cell Culture
Objective: To dilute the concentrated UCM05 stock solution into cell culture medium to achieve

the desired final concentration for treating cells.

Important Considerations:

The final concentration of the organic solvent (DMSO or ethanol) in the cell culture medium

should be kept to a minimum, typically below 0.5%, to avoid solvent-induced cytotoxicity.[4]

It is crucial to include a vehicle control in all experiments, where cells are treated with the

same final concentration of the solvent used to dissolve UCM05.

Protocol:

Thaw Stock Solution: Thaw a single aliquot of the UCM05 stock solution at room

temperature.

Serial Dilution (if necessary): For very low final concentrations, it may be necessary to

perform an intermediate dilution of the stock solution in sterile cell culture medium or PBS.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1663738?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/19090.pdf
https://www.benchchem.com/product/b1663738?utm_src=pdf-body
https://www.benchchem.com/product/b1663738?utm_src=pdf-body
https://www.benchchem.com/product/b1663738?utm_src=pdf-body
https://www.benchchem.com/product/b1663738?utm_src=pdf-body
https://www.researchgate.net/post/How_do_i_prepare_TRF_stock_solution_for_cell_culture_study
https://www.benchchem.com/product/b1663738?utm_src=pdf-body
https://www.benchchem.com/product/b1663738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Dilution: Directly add the appropriate volume of the stock solution to the pre-warmed

cell culture medium to achieve the desired final concentration. For example, to prepare 10

mL of medium with a final UCM05 concentration of 10 µM from a 10 mM DMSO stock, add

10 µL of the stock solution to the 10 mL of medium. This results in a final DMSO

concentration of 0.1%.

Mixing: Mix the medium gently but thoroughly by inverting the tube or pipetting up and down.

Application: Immediately use the freshly prepared medium containing UCM05 to treat the

cells.

General Protocol for Cell Treatment
Objective: To treat cultured cells with UCM05 and assess its biological effects.

Materials:

Cultured cells in multi-well plates, flasks, or dishes

Complete cell culture medium

UCM05 working solution

Vehicle control medium (containing the same concentration of solvent as the UCM05
working solution)

Incubator (37°C, 5% CO₂)

Protocol:

Cell Seeding: Seed the cells at an appropriate density in culture plates and allow them to

adhere and grow overnight in a 37°C, 5% CO₂ incubator.

Preparation of Treatment Media: On the day of treatment, prepare the UCM05 working

solutions and the vehicle control medium as described in section 2.2.

Treatment: Remove the old medium from the cells and replace it with the medium containing

the desired concentrations of UCM05 or the vehicle control.
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Incubation: Return the cells to the incubator and incubate for the desired treatment duration

(e.g., 24, 48, or 72 hours).

Downstream Analysis: Following incubation, the cells can be harvested and analyzed for

various endpoints, such as cell viability (e.g., MTT assay), apoptosis (e.g., Annexin V

staining), protein expression (e.g., Western blotting), or gene expression (e.g., RT-qPCR).

UCM05 Signaling Pathway
UCM05 inhibits Fatty Acid Synthase (FASN), which is critical for the synthesis of fatty acids.

This inhibition leads to a downstream cascade affecting key oncogenic signaling pathways.

Notably, UCM05 treatment has been shown to reduce the phosphorylation of HER2, Akt, and

ERK1/2, all of which are crucial for cancer cell proliferation and survival.[2][3]
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Caption: UCM05 inhibits FASN, leading to reduced phosphorylation of HER2, Akt, and ERK1/2.

Safety and Handling

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1663738?utm_src=pdf-body
https://www.benchchem.com/product/b1663738?utm_src=pdf-body
https://www.benchchem.com/product/b1663738?utm_src=pdf-body
https://www.caymanchem.com/product/19090/ucm05
https://labscoop.com/us/en/product/cay/cayman-chemical/19090-5mg-ucm05
https://www.benchchem.com/product/b1663738?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UCM05 should be handled with care in a laboratory setting. It is recommended to wear

appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses. Avoid inhalation of the powder and contact with skin and eyes. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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